![molecular formula C9H12N2O B090908 N-(3,4-dimethylphenyl)urea CAS No. 114-79-4](/img/structure/B90908.png)
N-(3,4-dimethylphenyl)urea
Overview
Description
“N-(3,4-dimethylphenyl)urea” is a chemical compound with the molecular formula C9H12N2O . It is a specialty product used in proteomics research .
Synthesis Analysis
A practically simple, mild, and efficient method has been developed for the synthesis of N-substituted ureas by nucleophilic addition of amines to potassium isocyanate in water without organic co-solvent . This method was found to be suitable for gram-scale synthesis of molecules having commercial application in large volumes .
Chemical Reactions Analysis
The most common method for the synthesis of N-substituted ureas involves the reaction of isocyanates or carbamoyl chlorides with ammonia . The desired isocyanate and carbamoyl chloride can be generated by the reaction of the corresponding amine with phosgene .
Physical And Chemical Properties Analysis
“N-(3,4-dimethylphenyl)urea” has a density of 1.154g/cm3 and a boiling point of 274.5ºC at 760 mmHg . Detailed information about its melting point was not found in the search results.
Scientific Research Applications
Synthesis of N-substituted Ureas
N-(3,4-dimethylphenyl)urea is used in the synthesis of N-substituted ureas. A simple, mild, and efficient method has been developed for the synthesis of N-substituted ureas by nucleophilic addition of amines to potassium isocyanate in water without organic co-solvent . This method has been found to be suitable for gram scale synthesis of molecules having commercial application in large volumes .
Proteomics Research
N-(3,4-dimethylphenyl)urea is a specialty product used in proteomics research . Proteomics is a large-scale study of proteins, particularly their structures and functions. This compound could be used in various experiments and analyses in this field .
Pharmaceutical Applications
N-substituted urea derivatives, including N-(3,4-dimethylphenyl)urea, have direct applications as pharmaceutical agents . They serve as building blocks for various other important chemicals of high commercial interest .
Agrochemical Applications
N-substituted urea derivatives are also used as agrochemicals . They can be used in the production of pesticides, herbicides, and other agricultural chemicals .
Environment-Friendly Manufacturing Processes
The synthesis method of N-(3,4-dimethylphenyl)urea is environment-friendly and resource-efficient . This is particularly important for the manufacturing of high production volume chemicals .
Cancer Research
Based on the hybrid pharmacophore design concept, a novel series of dual diaryl urea and N-acylhydrazone derivatives were synthesized and evaluated for their in vitro cytotoxicity . The pharmacological results indicated that most compounds exhibited moderate to excellent activity .
Safety And Hazards
properties
IUPAC Name |
(3,4-dimethylphenyl)urea | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O/c1-6-3-4-8(5-7(6)2)11-9(10)12/h3-5H,1-2H3,(H3,10,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GPHGNFGNYRBWAM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)N)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10921257 | |
Record name | N-(3,4-Dimethylphenyl)carbamimidic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10921257 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3,4-dimethylphenyl)urea | |
CAS RN |
114-79-4 | |
Record name | N-(3,4-Dimethylphenyl)carbamimidic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10921257 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-(3,4-XYLYL)UREA | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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